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Compound of Interest

Compound Name: pTH (73-84) (human)

Cat. No.: B3259678 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of the pTH (73-84)
(human) peptide.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for lyophilized pTH (73-84) peptide?

For long-term stability, lyophilized pTH (73-84) peptide should be stored at -20°C or -80°C.[1]

When stored under these conditions, the peptide is expected to be stable for an extended

period. For short-term storage of a few days to weeks, 4°C is acceptable.

Q2: How should I reconstitute the pTH (73-84) peptide?

It is recommended to reconstitute the lyophilized pTH (73-84) peptide in sterile, purified water.

[1] Briefly centrifuge the vial before opening to ensure the powder is at the bottom. The choice

of solvent can impact the peptide's stability and solubility. For specific experimental needs,

other aqueous buffers can be used, but their compatibility should be verified.

Q3: What is the stability of reconstituted pTH (73-84) peptide in solution?

Reconstituted pTH (73-84) peptide is significantly less stable than the lyophilized form. For

short-term storage, the solution can be kept at 4°C for up to one week.[1] For longer-term

storage, it is crucial to aliquot the reconstituted peptide into single-use volumes and freeze
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them at -20°C or -80°C.[1] This prevents degradation from repeated freeze-thaw cycles. C-

terminal fragments of PTH are generally more stable than the full-length PTH molecule.[2]

Q4: Can I repeatedly freeze and thaw the reconstituted pTH (73-84) peptide solution?

It is strongly advised to avoid repeated freeze-thaw cycles as this can lead to peptide

degradation.[1] Aliquoting the stock solution into smaller, single-use vials is the best practice to

maintain the integrity of the peptide.

Q5: My pTH (73-84) peptide is difficult to dissolve. What should I do?

If you encounter solubility issues with pTH (73-84) in water, you can try sonicating the solution

briefly. If the peptide remains insoluble, using a small amount of a different solvent compatible

with your experimental setup may be necessary. The solubility of peptides is highly dependent

on their amino acid sequence.

Troubleshooting Guides
Issue 1: Inconsistent or Unexpected Experimental
Results
Possible Cause: Peptide degradation due to improper storage or handling.

Troubleshooting Steps:

Verify Storage Conditions: Confirm that the lyophilized peptide has been stored at -20°C or

-80°C and that the reconstituted solution was stored appropriately (4°C for short-term, -20°C

or -80°C for long-term).

Check for Freeze-Thaw Cycles: Ensure that the stock solution has not been subjected to

multiple freeze-thaw cycles. If so, use a fresh aliquot or a newly reconstituted vial.

Use a Freshly Prepared Solution: For critical experiments, it is always best to use a freshly

reconstituted peptide solution.

Issue 2: Peptide Aggregation
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Possible Cause: High peptide concentration, inappropriate solvent, or multiple freeze-thaw

cycles can lead to aggregation. Some PTH fragments are known to form amyloid fibrils.[3][4]

Troubleshooting Steps:

Visual Inspection: Visually inspect the solution for any precipitates or cloudiness, which may

indicate aggregation.

Optimize Concentration: Prepare a more dilute solution of the peptide.

Sonication: Briefly sonicate the solution to help break up aggregates.

Solvent Optimization: Test the solubility in different buffers to find one that minimizes

aggregation.

Issue 3: Loss of Peptide Due to Adsorption
Possible Cause: Peptides can adsorb to the surface of plastic or glass vials, leading to a

decrease in the effective concentration.

Troubleshooting Steps:

Use Low-Binding Tubes: Utilize low-protein-binding microcentrifuge tubes for reconstitution

and storage.

Incorporate a Carrier Protein: For very dilute solutions or long-term storage, consider adding

a carrier protein like bovine serum albumin (BSA) at a concentration of 0.1% to prevent

adsorption.

Rinse Vials: When transferring the peptide solution, rinse the original vial with the diluent to

recover any adsorbed peptide.

Data on PTH Stability (Derived from studies on
intact PTH and its fragments)
While specific quantitative stability data for pTH (73-84) is not readily available, the following

tables summarize the stability of intact PTH (iPTH) in clinical samples, which can provide
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general guidance. C-terminal fragments are generally considered more stable than the intact

hormone.[2]

Table 1: Stability of Intact PTH in Plasma and Serum at Different Temperatures

Sample Type Temperature Duration Stability

EDTA Plasma 4°C Up to 72 hours Stable[5]

Serum 4°C Up to 24 hours Stable[5]

EDTA Plasma Room Temp Up to 8 days Generally Stable[5]

Serum Room Temp
Declines over 72

hours[6]
Less Stable[6]

Serum -20°C Up to 5 days
More stable than at

4°C[5]

Serum -20°C Up to 5 years
Valid results may be

obtained[7]

Experimental Protocols
Protocol for Reconstitution of Lyophilized pTH (73-84)
Peptide

Equilibration: Before opening, allow the vial of lyophilized pTH (73-84) to equilibrate to room

temperature for 10-15 minutes. This prevents condensation from forming inside the vial.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: Carefully add the appropriate volume of sterile, purified water (or another

desired solvent) to the vial to achieve the desired stock concentration.

Dissolution: Gently vortex or swirl the vial to dissolve the peptide completely. If necessary,

brief sonication can be used to aid dissolution.
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Aliquoting: For long-term storage, immediately aliquot the reconstituted peptide solution into

single-use, low-protein-binding vials.

Storage: Store the aliquots at -20°C or -80°C. For immediate use, the solution can be stored

at 4°C for a limited time.
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pTH (73-84) Peptide Handling and Storage Workflow
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Caption: Workflow for proper handling and storage of pTH (73-84) peptide.
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Troubleshooting Inconsistent Experimental Results
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Caption: Logical steps for troubleshooting inconsistent experimental outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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